N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide

• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol
• IUPAC Name: N-[5-[1-[(3-methylphenyl)methyl]benzimidazol-2-yl]pentyl]acetamide
• InChI: InChI=1S/C22H27N3O/c1-17-9-8-10-19(15-17)16-25-21-12-6-5-11-20(21)24-22(25)13-4-3-7-14-23-18(2)26/h5-6,8-12,15H,3-4,7,13-14,16H2,1-2H3,(H,23,26)
• InChI Key: AKFABOCAPNIKGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3N=C2CCCCCNC(=O)C

Description

N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide is a complex organic compound that belongs to the class of benzimidazole derivatives. This compound is characterized by its unique structure, which includes a benzimidazole ring system substituted with a 3-methylbenzyl group and a pentyl chain terminating in an acetamide group. Benzimidazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the benzimidazole core: This can be achieved by condensing o-phenylenediamine with a suitable carboxylic acid or its derivative under acidic conditions.

Introduction of the 3-methylbenzyl group: This step involves the alkylation of the benzimidazole core with 3-methylbenzyl chloride in the presence of a base such as potassium carbonate.

Attachment of the pentyl chain: The pentyl chain can be introduced through a nucleophilic substitution reaction using a suitable alkyl halide.

Formation of the acetamide group: The final step involves the acylation of the terminal amine group with acetic anhydride or acetyl chloride.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The benzimidazole ring can undergo electrophilic substitution reactions, while the acetamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of alkylated or acylated derivatives.

Scientific Research Applications

N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide has been studied for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cancer and infectious diseases.

Industry: Utilized in the development of new materials and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide involves its interaction with specific molecular targets. The benzimidazole ring system is known to bind to various enzymes and receptors, inhibiting their activity. This can lead to the disruption of essential biological processes in pathogens or cancer cells, ultimately resulting in their death. The compound may also interfere with DNA synthesis and repair mechanisms, further contributing to its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-{5-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide
• N-{5-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide
• N-{5-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide

Uniqueness

N-{5-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pentyl}acetamide is unique due to the specific positioning of the 3-methylbenzyl group, which can influence its binding affinity and selectivity towards molecular targets. This structural feature may enhance its biological activity and make it a more potent compound compared to its analogs.